Octyl (Z)-docos-13-enoate

Specification

• CAS No.: 19773-58-1
• Molecular Formula: C30H58O2
• Molecular Weight: 450.8 g/mol
• IUPAC Name: octyl (Z)-docos-13-enoate
• Standard InChI: InChI=1S/C30H58O2/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-20-21-22-23-24-26-28-30(31)32-29-27-25-10-8-6-4-2/h14-15H,3-13,16-29H2,1-2H3/b15-14-
• Standard InChI Key: MQIFQWJBRAGLBF-PFONDFGASA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCCCCCC(=O)OCCCCCCCC
• SMILES: CCCCCCCCC=CCCCCCCCCCCCC(=O)OCCCCCCCC
• Canonical SMILES: CCCCCCCCC=CCCCCCCCCCCCC(=O)OCCCCCCCC

Introduction

Chemical Identification and Structure

Octyl (Z)-docos-13-enoate is an ester formed through the reaction between docosenoic acid and octanol. The compound's chemical identity can be summarized in the following table:

Parameter	Value
CAS Number	19773-58-1
Molecular Formula	C₃₀H₅₈O₂
Molecular Weight	450.8 g/mol
IUPAC Name	Octyl (Z)-docos-13-enoate
Standard InChI	InChI=1S/C30H58O2/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-20-21-22-23-24-26-28-30(31)32-29-27-25-10-8-6-4-2/h14-15H,3-13,16-29H2,1-2H3/b15-14-
Standard InChIKey	MQIFQWJBRAGLBF-PFONDFGASA-N
SMILES	CCCCCCCC/C=C\CCCCCCCCCCCC(=O)OCCCCCCCC

The compound features a long hydrocarbon chain with a cis (Z) double bond at the 13-position of the docosenoic acid portion. This unsaturated fatty acid is esterified with octanol, creating a molecule with both hydrophobic and hydrophilic regions, which contributes to its amphiphilic nature.

Structural Characteristics

The structure of Octyl (Z)-docos-13-enoate consists of three primary components:

• The octyl group (C₈H₁₇-) derived from octanol

• The ester linkage (-COO-)

• The docosenoic acid chain with 22 carbon atoms and a cis double bond at position 13

This particular configuration gives the molecule its distinctive properties and reactivity patterns. The presence of the cis double bond creates a "kink" in the fatty acid chain, affecting how the molecule packs in various environments and influencing its interactions with biological membranes.

Physical and Chemical Properties

Octyl (Z)-docos-13-enoate possesses physical and chemical properties that make it suitable for various applications. While some properties must be inferred from similar compounds due to limited direct data, the following characteristics have been established:

Property	Value/Description
Physical State	Viscous liquid at room temperature
Solubility	Soluble in organic solvents; insoluble in water
Density	Approximately 0.86 g/cm³ (estimated from similar compounds)
Boiling Point	>300°C (estimated)
Flash Point	Approximately 150°C (estimated)
LogP	>6 (highly lipophilic)

The compound's notable amphiphilic character stems from its long hydrocarbon chain (hydrophobic portion) and ester group (hydrophilic portion). This dual nature enables it to interact with both lipid and aqueous environments, making it particularly useful in formulations requiring emulsification or membrane interactions.

Synthesis Methods

The synthesis of Octyl (Z)-docos-13-enoate typically involves the esterification of (Z)-docos-13-enoic acid (erucic acid) with octanol. Various synthesis routes exist, with differences in catalysts, reaction conditions, and purification methods.

Esterification Process

The standard synthesis follows a Fischer esterification mechanism:

• Reaction of (Z)-docos-13-enoic acid with octanol

• Use of an acid catalyst (commonly sulfuric acid)

• Removal of water to drive the reaction toward completion

• Purification of the resulting ester

Optimal temperature ranges for this reaction typically fall between 150°C and 200°C, with the acid catalyst facilitating the formation of the ester bond. The reaction can be represented by the following equation:

(Z)-Docos-13-enoic acid + Octanol ⟶ Octyl (Z)-docos-13-enoate + Water

Alternative Synthesis Methods

Alternative synthesis routes may include:

• Transesterification from methyl (Z)-docos-13-enoate (methyl erucate) with octanol

• Enzymatic synthesis using lipases, which can proceed under milder conditions

• Activation of the carboxylic acid using coupling reagents followed by reaction with octanol

The choice of synthesis method impacts the yield, purity, and cost-effectiveness of production, with industrial applications typically optimizing for scale and efficiency.

Biological Activity

Octyl (Z)-docos-13-enoate demonstrates several biologically relevant activities that contribute to its value in pharmaceutical and cosmetic applications.

Membrane Interactions

Due to its amphiphilic nature, Octyl (Z)-docos-13-enoate can modulate cellular functions by interacting with lipid bilayers. Research indicates that it can:

• Alter membrane fluidity and permeability

• Influence signal transduction pathways

• Affect nutrient transport across membranes

• Modify the activity of membrane-bound enzymes

These properties make it potentially valuable for drug delivery systems and as a functional ingredient in topical formulations.

Metabolic Considerations

When applied topically or ingested, Octyl (Z)-docos-13-enoate may undergo hydrolysis by esterases, releasing octanol and (Z)-docos-13-enoic acid. The metabolic fate of these components follows different pathways:

• Octanol may undergo oxidation to octanoic acid

• (Z)-docos-13-enoic acid (erucic acid) may enter fatty acid metabolism pathways

Similar compounds in the same chemical class have shown potential health effects related to their constituent fatty acids. For example, erucic acid, when liberated, has been associated with specific biological effects that must be considered in applications where metabolism or hydrolysis might occur.

Applications

Octyl (Z)-docos-13-enoate finds applications across multiple industries due to its unique properties.

Cosmetic Applications

In cosmetic formulations, Octyl (Z)-docos-13-enoate serves several functions:

• Emollient - providing smoothness and softness to skin

• Moisturizer - reducing water loss through the skin

• Viscosity regulator - modifying the flow properties of formulations

• Solubilizer - helping incorporate other ingredients into formulations

The compound's ability to form a protective film on the skin while delivering a non-greasy feel makes it particularly valuable in premium skincare products.

Pharmaceutical Applications

The pharmaceutical industry utilizes Octyl (Z)-docos-13-enoate in various ways:

• As an excipient in topical formulations

• In drug delivery systems, particularly for lipophilic active ingredients

• As a permeation enhancer for transdermal delivery

• In specialized formulations requiring specific rheological properties

The compound's biocompatibility and ability to enhance penetration of active ingredients through biological membranes contribute to its utility in pharmaceutical development.

Food Technology Applications

In food technology, Octyl (Z)-docos-13-enoate may be used as:

• A food additive with specific functional properties

• An ingredient in specialized nutritional formulations

• A component in food packaging materials

Research Findings

Recent research has expanded our understanding of Octyl (Z)-docos-13-enoate and similar fatty acid esters, highlighting their importance in various scientific fields.

Structure-Function Relationships

Studies have investigated how the specific structure of Octyl (Z)-docos-13-enoate relates to its functional properties. Key findings include:

These structure-function relationships provide insights for developing optimized derivatives for specific applications.

Comparative Studies

When compared to related compounds such as potassium (Z)-docos-13-enoate (CAS: 18175-47-8) and docosyl (Z)-docos-13-enoate (CAS: 18312-32-8), Octyl (Z)-docos-13-enoate shows distinctive properties:

Compound	Molecular Weight	Physical State	Key Differences
Octyl (Z)-docos-13-enoate	450.8 g/mol	Viscous liquid	Moderate chain length alcohol portion
Potassium (Z)-docos-13-enoate	376.66 g/mol	Solid	Salt form with ionic character
Docosyl (Z)-docos-13-enoate	647.15 g/mol	Waxy solid	Very long chain alcohol portion

These differences result in varying solubility profiles, melting points, and applications, with Octyl (Z)-docos-13-enoate occupying a middle ground that balances lipophilicity with practical handling properties.

Industry Relevance and Market Position

Octyl (Z)-docos-13-enoate represents a specialized ingredient in the broader fatty acid ester market, which continues to grow due to increasing demand for natural and semi-synthetic ingredients in consumer products.

Production Scale and Methods

Industrial production of Octyl (Z)-docos-13-enoate typically employs optimized versions of laboratory synthesis methods, with considerations for:

• Raw material sourcing (botanical sources of erucic acid; synthetic or fermentation-derived octanol)

• Reaction scale-up challenges

• Purification techniques for commercial-grade material

• Quality control specifications

The relatively specialized nature of this compound means it is typically produced in smaller volumes compared to more common esters like octyl palmitate or octyl stearate.

Market Applications and Trends

Current market trends suggest growing applications for specialized esters like Octyl (Z)-docos-13-enoate in:

• Clean beauty and natural cosmetic formulations

• Advanced pharmaceutical delivery systems

• Specialty lubricants and technical applications

• Sustainable alternatives to petroleum-derived ingredients

The compound's status as a semi-synthetic ingredient derived from potentially renewable sources aligns with industry shifts toward greater sustainability.